2-((4-fluorophenyl)thio)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C15H13FN4OS/c1-10-6-14-17-7-12(8-20(14)19-10)18-15(21)9-22-13-4-2-11(16)3-5-13/h2-8H,9H2,1H3,(H,18,21)
• InChI Key: ANJKEKPONOWPAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)NC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C15H13FN4OS
• Molecular Weight: 316.4 g/mol

Description

2-((4-fluorophenyl)thio)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide is a chemical compound that has been synthesized for the purpose of scientific research. It is a member of the pyrazolopyrimidine class of compounds, which have been studied for their potential therapeutic applications in a variety of diseases.

Scientific Research Applications

Radiosynthesis for PET Imaging

• The compound DPA-714, a fluorine-18 labeled derivative, has been synthesized for positron emission tomography (PET) imaging of the translocator protein (18 kDa), highlighting its application in neuroinflammation and neurodegenerative diseases research (Dollé et al., 2008).

Neurodegenerative and Neuropsychiatric Disease Treatment

• A diverse set of 3-aminopyrazolo[3,4-d]pyrimidinones, similar in structure to the specified compound, was designed, leading to the discovery of ITI-214. This clinical candidate exhibits potent inhibitory activity against phosphodiesterase 1 (PDE1) and is considered for treating cognitive deficits associated with various CNS disorders (Li et al., 2016).

Antitumor and Antimicrobial Activities

• Novel N-arylpyrazole-containing enaminones were synthesized, displaying significant cytotoxic effects against various cancer cell lines, including human breast and liver carcinoma cell lines, and also showed antimicrobial activity (Riyadh, 2011).

Peripheral Benzodiazepine Receptor Ligands

• New 2-phenylpyrazolo[1,5-a]pyrimidin-3-yl acetamides were synthesized as selective ligands for the Peripheral Benzodiazepine Receptor (PBR), indicating their potential in modulating steroid biosynthesis in glioma cells (Selleri et al., 2005).

Insecticidal Properties

• The synthesis of heterocycles incorporating a thiadiazole moiety, based on a similar chemical scaffold, demonstrated potent insecticidal activity against the cotton leafworm, Spodoptera littoralis, suggesting applications in agricultural pest control (Fadda et al., 2017).

Anticonvulsant Agents

• S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine were directly synthesized and evaluated as potential anticonvulsants, indicating the therapeutic potential of such compounds in epilepsy treatment (Severina et al., 2020).